Cas no 2228586-03-4 (1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2228586-03-4
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5970105
• PubChem ID: 165653100
• Update Time: 2025-06-12

1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine
• 2228586-03-4
• 1-{2-[5-(trifluoromethyl)furan-2-yl]propan-2-yl}cyclopropan-1-amine
• EN300-1974533

• Inchi： 1S/C11H14F3NO/c1-9(2,10(15)5-6-10)7-3-4-8(16-7)11(12,13)14/h3-4H,5-6,15H2,1-2H3
• InChI Key： QNWNFBGMGRBTEP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C)(C)C2(CC2)N)O1)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine

Comprehensive Overview of 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine (CAS No. 2228586-03-4)

The compound 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine, identified by its CAS No. 2228586-03-4, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique cyclopropane and trifluoromethyl furan moieties, has garnered attention due to its potential applications in drug discovery and material science. Researchers are particularly interested in its structural features, which combine a rigid cyclopropylamine core with a furan-based side chain, offering a versatile scaffold for further chemical modifications.

In recent years, the demand for fluorinated compounds like 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key functional group in modern medicinal chemistry, often employed to improve the pharmacokinetic properties of drug candidates. This compound's furan ring further contributes to its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. As such, it aligns with current trends in small-molecule drug development and targeted therapeutics.

The synthesis of CAS No. 2228586-03-4 involves sophisticated organic transformations, including cross-coupling reactions and cyclopropanation techniques. These methods are critical for achieving high yields and purity, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's amine functionality also opens doors for further derivatization, enabling the creation of libraries for fragment-based drug design.

From an industrial perspective, 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine is gaining traction as a building block for agrochemicals and specialty chemicals. Its heterocyclic framework is particularly appealing for designing novel crop protection agents, where the trifluoromethyl group enhances resistance to degradation. Additionally, its potential in material science is being explored, particularly in the development of advanced polymers and functional coatings.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2228586-03-4. The compound's low toxicity profile and biodegradability potential make it a candidate for green chemistry initiatives. Researchers are investigating its environmental fate to ensure compliance with global REACH and FDA guidelines. This aligns with the growing emphasis on sustainable chemical synthesis and eco-friendly industrial processes.

In conclusion, 1-{2-5-(trifluoromethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine (CAS No. 2228586-03-4) stands at the intersection of innovation and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.